Cas no 2230798-99-7 (1-(aminomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylic acid)

• Product Name: 1-(aminomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylic acid
• CAS No: 2230798-99-7
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD31691382
• CID: 4787333
• PubChem ID: 137965813
• Update Time: 2025-06-13

1-(aminomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.1.1]hexane-4-carboxylic acid, 1-(aminomethyl)-
• 1-(aminomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylic acid

• MDL： MFCD31691382
• Inchi： 1S/C7H11NO3/c8-3-7-1-6(2-7,4-11-7)5(9)10/h1-4,8H2,(H,9,10)
• InChI Key： OUDYQRJQTDMYSI-UHFFFAOYSA-N
• SMILES： C12(CN)CC(C(O)=O)(C1)CO2

Additional information on 1-(aminomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylic acid

Comprehensive Overview of 1-(aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2230798-99-7)

1-(aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2230798-99-7) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. The compound features a 2-oxabicyclo[2.1.1]hexane core, which is a rare scaffold in medicinal chemistry, offering distinct stereochemical and conformational properties. This article delves into the molecular characteristics, synthetic routes, and emerging applications of this compound, while addressing common queries and trends in the field.

The 1-(aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid structure combines an aminomethyl group and a carboxylic acid functionality, making it a versatile building block for the synthesis of peptidomimetics and bioactive molecules. Researchers are particularly interested in its potential as a conformationally restricted amino acid, which could enhance the stability and binding affinity of peptide-based therapeutics. The CAS No. 2230798-99-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance in academic and industrial settings.

Recent advancements in AI-driven drug design have highlighted the importance of unconventional scaffolds like 2-oxabicyclo[2.1.1]hexane. Machine learning models predict that such rigid frameworks can improve pharmacokinetic properties by reducing metabolic degradation. This aligns with the increasing demand for bioisosteres and sp3-rich fragments in modern drug discovery, topics frequently discussed in forums and publications. The compound’s carboxylic acid moiety also enables facile derivatization, a feature exploited in click chemistry and bioconjugation strategies.

Synthetic approaches to 1-(aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid often involve ring-closing metathesis or intramolecular cyclization of precursor molecules. Challenges include controlling stereoselectivity and optimizing yields, which are active areas of research. Patent literature reveals its incorporation into protease inhibitors and GPCR modulators, underscoring its therapeutic potential. Users searching for "bicyclic amino acid synthesis" or "sp3-rich drug scaffolds" will find this compound particularly relevant.

Environmental and regulatory considerations are also critical. While 1-(aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid is not classified as hazardous, its handling requires standard laboratory precautions. The compound’s biodegradability and green chemistry compatibility are under investigation, reflecting broader industry trends toward sustainable practices. Queries like "eco-friendly synthesis of bicyclic compounds" often intersect with discussions about this molecule.

In summary, 1-(aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2230798-99-7) represents a promising candidate for advancing fragment-based drug discovery and peptide engineering. Its unique architecture and functional groups align with contemporary research priorities, making it a subject of enduring interest. For further details, readers are encouraged to explore recent journals and structure-activity relationship (SAR) studies.